Cas no 2228932-30-5 (2-(2-azidoethyl)-5-chlorophenol)

• Product Name: 2-(2-azidoethyl)-5-chlorophenol
• CAS No: 2228932-30-5
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 5963700
• PubChem ID: 150192889
• Update Time: 2025-05-24

2-(2-azidoethyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-5-chlorophenol
• 2228932-30-5
• EN300-1975392

• Inchi： 1S/C8H8ClN3O/c9-7-2-1-6(8(13)5-7)3-4-11-12-10/h1-2,5,13H,3-4H2
• InChI Key： FNUWKOYXDUUGES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(2-azidoethyl)-5-chlorophenol

2-(2-Azidoethyl)-5-chlorophenol: A Comprehensive Overview

2-(2-Azidoethyl)-5-chlorophenol, also known by its CAS number CAS No. 2228932-30-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group (-N₃) with a phenolic hydroxyl group (-OH) and a chlorine substituent. The combination of these functional groups makes it a valuable molecule for both academic research and industrial applications.

The molecular structure of 2-(2-Azidoethyl)-5-chlorophenol consists of a phenol ring with a chlorine atom at the 5-position and an azide-containing ethyl group at the 2-position. This arrangement allows for a wide range of chemical reactivity, particularly in reactions involving azide groups, such as click chemistry and Staudinger reactions. The presence of the phenolic hydroxyl group further enhances its versatility, enabling participation in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 2-(2-Azidoethyl)-5-chlorophenol in drug delivery systems and as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of stimuli-responsive polymers, where the azide group serves as a reactive site for cross-linking or functionalization. Additionally, the compound has been employed in the development of bioconjugates, leveraging its ability to undergo selective chemical transformations under mild conditions.

In terms of physical properties, 2-(2-Azidoethyl)-5-chlorophenol exhibits a melting point of approximately 110°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

The synthesis of Chloroazidobenzene derivatives, including 2-(2-Azidoethyl)-5-chlorophenol, typically involves multi-step processes that incorporate both nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In the field of materials science, Chloroazidobenzene derivatives like 2-(2-Azidoethyl)-5-chlorophenol have found applications in the creation of high-performance polymers and composites. Their ability to undergo controlled polymerization under thermal or photochemical stimuli has led to their use in developing adaptive materials for aerospace, automotive, and biomedical industries.

The biomedical applications of Chloroazidobenzene derivatives are also gaining traction, particularly in the context of drug delivery systems. The azide group's reactivity allows for the conjugation of therapeutic agents with targeting ligands, enhancing drug specificity and reducing side effects. Furthermore, recent studies have demonstrated the potential of these compounds as imaging agents due to their ability to participate in fluorescence-based sensing mechanisms.

In conclusion, CAS No. 2228932-30-5, or Chloroazidobenzene derivatives, represents a class of compounds with immense potential across multiple disciplines. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of chemical innovation.